Cas no 175135-15-6 (2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole)

• Product Name: 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole
• CAS No: 175135-15-6
• MF: C₁₁H₁₁F₃N₂O
• MW: 244.213052988052
• MDL: MFCD00067735
• CID: 137322
• PubChem ID: 2775098
• Update Time: 2025-05-19

2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 3-(5-(Trifluoromethyl)-1H-benzo[d]imidazol-2-yl)propan-1-ol
• 1H-Benzimidazole-2-propanol,6-(trifluoromethyl)-
• 2-(3-HYDROXY-N-PROPYL)-5-(TRIFLUOROMETHYL)-BENZIMIDAZOLE
• 3-[5-(Trifluoromethyl)-1H-benzo[d]imidazol-2-yl]propan-1-ol
• 3-[6-(trifluoromethyl)-1H-benzimidazol-2-yl]propan-1-ol
• 2-(3-HYDROXYPROPYL)-5-(TRIFLUOROMETHYL)BENZIMIDAZOLE
• 2-(3-HYDROXY-1-PROPYL)-5-(TRIFLUOROMETHYL)BENZIMIDAZOLE
• 2-(3-Hydroxypropyl)-5-(trifluoromethyl)-1H-benzimidazole
• 2-(3-Hydroxy-1-propyl)-5-(trifluoromethyl)benzimidazolebenzimidazole
• 3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)propan-1-ol
• 3-[5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]propan-1-ol
• FT-0608551
• DTXSID30379377
• 175135-15-6
• 1H-Benzimidazole-2-propanol, 6-(trifluoromethyl)-
• Maybridge1_001238
• AKOS025312261
• AKOS015856467
• CS-0320819
• 6DH
• 2-(3-hydroxy-N-propyl)-5-(trifluoromethyl)-benzimidazole, AldrichCPR
• SCHEMBL5681369
• 2-(3-hydroxy-n-propyl)-5-(trifluoromethyl)benzimidazole
• CCG-53116
• SR-01000642302-1
• CHEBI:195105
• 3-[6-(triluoromethyl)-1H-benzimidazol-2-yl]propan-1-ol
• SDCCGMLS-0065852.P001
• Q27456338
• A811719
• MFCD00067735
• FDRMNTVCDKSRNL-UHFFFAOYSA-N
• W-206083
• HMS545A06
• FS-1173
• BRD-K55208846-001-02-2
• 2-(3-Hydroxypropyl)-5-(trifluoromethyl)benzimidazole97%
• 2-(3-Hydroxypropyl)-5-(trifluoromethyl)benzimidazole 97%
• 2-(3-Hydroxypropyl)-5-(trifluoromethyl)-1H-benzimidazole 97%
• 2-(3-Hydroxypropyl)-5-(trifluoromethyl)benzimidazole;3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)propan-1-ol
• 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole

• MDL： MFCD00067735
• Inchi： 1S/C11H11F3N2O/c12-11(13,14)7-3-4-8-9(6-7)16-10(15-8)2-1-5-17/h3-4,6,17H,1-2,5H2,(H,15,16)
• InChI Key： FDRMNTVCDKSRNL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(CCCO)=N2)(F)F

Computed Properties

• Exact Mass: 244.08200
• Monoisotopic Mass: 244.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.9A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 139-141°C
• Boiling Point: 431.9±45.0 °C at 760 mmHg
• Flash Point: 215.0±28.7 °C
• Refractive Index: 1.567
• PSA: 48.91000
• LogP: 2.50660
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole

Introduction to 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole (CAS No. 175135-15-6)

2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole (CAS No. 175135-15-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties. The presence of a trifluoromethyl group and a hydroxypropyl substituent in the molecular structure imparts unique chemical and biological characteristics to this compound.

The trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of molecules. This feature is particularly important in drug design, as it can improve the pharmacokinetic properties of a compound, such as its absorption, distribution, metabolism, and excretion (ADME). The hydroxypropyl substituent, on the other hand, can influence the solubility and bioavailability of the molecule, making it an attractive candidate for further optimization in drug development.

Recent studies have explored the potential therapeutic applications of 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole. One notable area of research is its antifungal activity. Benzimidazoles are well-known for their effectiveness against various fungal pathogens, and the addition of the trifluoromethyl group has been shown to enhance this activity. A study published in the Journal of Medicinal Chemistry reported that 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for serious infections in immunocompromised patients.

In addition to its antifungal properties, 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole has also shown promise in cancer research. Benzimidazoles have been investigated for their potential as anticancer agents due to their ability to inhibit various cellular processes involved in tumor growth and progression. A study published in Cancer Research demonstrated that 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole effectively inhibited the proliferation of human breast cancer cells by targeting specific signaling pathways involved in cell cycle regulation and apoptosis.

The structural features of 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole make it an attractive candidate for further drug development. The presence of the trifluoromethyl group enhances its lipophilicity, which can improve its ability to cross cell membranes and reach intracellular targets. The hydroxypropyl substituent can be modified to optimize solubility and bioavailability, making it a versatile scaffold for medicinal chemistry efforts.

From a synthetic perspective, 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole can be prepared through a series of well-established chemical reactions. The synthesis typically involves the condensation of an appropriate arylamine with a substituted 1H-benzimidazole-2-thione followed by alkylation with a suitable alkylating agent. This synthetic route allows for the introduction of various functional groups at different positions on the benzimidazole ring, providing flexibility for structure-activity relationship (SAR) studies.

In conclusion, 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)benzimidazole (CAS No. 175135-15-6) is a promising compound with potential applications in antifungal and anticancer therapy. Its unique structural features make it an attractive candidate for further optimization and development in medicinal chemistry. Ongoing research continues to explore its biological activities and potential therapeutic uses, highlighting its significance in the field of pharmaceutical sciences.